Cas no 2275871-59-3 (4-amino-4-(3-fluorophenyl)tetrahydro-2H-thiopyran 1,1-dioxide)

• Product Name: 4-amino-4-(3-fluorophenyl)tetrahydro-2H-thiopyran 1,1-dioxide
• CAS No: 2275871-59-3
• MF: C₁₁H₁₄FNO₂S
• MW: 243.297765254974
• CID: 5164923
• Update Time: 2025-07-20

4-amino-4-(3-fluorophenyl)tetrahydro-2H-thiopyran 1,1-dioxide Chemical and Physical Properties

Names and Identifiers

• 4-amino-4-(3-fluorophenyl)tetrahydro-2H-thiopyran 1,1-dioxide

• Inchi： 1S/C11H14FNO2S/c12-10-3-1-2-9(8-10)11(13)4-6-16(14,15)7-5-11/h1-3,8H,4-7,13H2
• InChI Key： IYQVGZCEIGHWGW-UHFFFAOYSA-N
• SMILES： C1S(=O)(=O)CCC(C2=CC=CC(F)=C2)(N)C1

Additional information on 4-amino-4-(3-fluorophenyl)tetrahydro-2H-thiopyran 1,1-dioxide

Introduction to 4-amino-4-(3-fluorophenyl)tetrahydro-2H-thiopyran 1,1-dioxide (CAS No. 2275871-59-3)

The compound 4-amino-4-(3-fluorophenyl)tetrahydro-2H-thiopyran 1,1-dioxide (CAS No. 2275871-59-3) represents a significant advancement in the field of pharmaceutical chemistry, particularly in the design and synthesis of heterocyclic derivatives with potential therapeutic applications. This molecule, characterized by its unique structural framework, has garnered attention due to its promising biological activities and mechanistic insights that align with contemporary research trends.

At the core of this compound's structure lies a tetrahydro-2H-thiopyran scaffold, which is a fused ring system consisting of a thiophene ring linked to a tetrahydropyran moiety. The presence of an amino group at the 4-position and a 3-fluorophenyl substituent at the 4-(3-fluorophenyl) position introduces specific electronic and steric properties that are critical for its biological interactions. The 1,1-dioxide functionality further enhances the molecule's reactivity and stability, making it a versatile intermediate in synthetic chemistry.

Recent studies have highlighted the importance of heterocyclic compounds in drug discovery, particularly those incorporating sulfur-containing rings due to their ability to modulate enzyme activity and receptor binding. The tetrahydro-2H-thiopyran core has been extensively explored for its role in developing antimicrobial, anti-inflammatory, and anticancer agents. For instance, modifications at the amino group have been shown to influence the compound's solubility and bioavailability, while the 3-fluorophenyl moiety can enhance binding affinity to target proteins.

The introduction of fluorine at the 3-position of the phenyl ring is a strategic choice in medicinal chemistry, as fluorine atoms are known to improve metabolic stability and binding interactions. This modification has been widely employed in the development of modern pharmaceuticals, where fluorinated analogs often exhibit superior pharmacokinetic profiles. In the context of 4-amino-4-(3-fluorophenyl)tetrahydro-2H-thiopyran 1,1-dioxide, the fluorine atom likely contributes to fine-tuning the electronic properties of the aromatic ring, thereby affecting its interaction with biological targets.

One of the most compelling aspects of this compound is its potential as a precursor for more complex drug candidates. The tetrahydro-2H-thiopyran 1,1-dioxide framework provides a stable platform for further functionalization, allowing chemists to explore diverse chemical space. Researchers have utilized similar scaffolds in designing molecules that inhibit key enzymes involved in metabolic pathways relevant to diseases such as diabetes and cancer. The amino group, being highly reactive, can be coupled with various pharmacophores through amide or urea linkages, expanding the possibilities for structure-activity relationship (SAR) studies.

Advances in computational chemistry have also played a pivotal role in understanding the behavior of this compound. Molecular modeling studies suggest that the 3-fluorophenyl group may engage in π-stacking interactions with aromatic residues in protein targets, while the amino group could form hydrogen bonds with polar pockets. These insights are crucial for rational drug design, enabling researchers to predict binding affinities and optimize lead compounds before experimental validation.

The synthesis of 4-amino-4-(3-fluorophenyl)tetrahydro-2H-thiopyran 1,1-dioxide presents an interesting challenge due to the complexity of its fused ring system. Traditional synthetic routes often involve multi-step sequences that require careful control of reaction conditions to avoid unwanted side products. However, recent methodologies have leveraged transition metal catalysis and asymmetric synthesis to streamline these processes. For example, palladium-catalyzed cross-coupling reactions have been employed to introduce the 3-fluorophenyl substituent, while organometallic reagents have facilitated ring closure steps.

In addition to its synthetic significance, this compound has been investigated for its potential pharmacological effects. Preliminary studies indicate that derivatives of this scaffold may exhibit inhibitory activity against enzymes such as kinases and phosphodiesterases, which are implicated in various diseases. The presence of both an amino group and a fluorinated aromatic ring suggests that this molecule could serve as a dual-action agent, targeting multiple pathways simultaneously—a strategy that has gained traction in recent years for addressing complex diseases like cancer.

The role of fluorine in modulating biological activity cannot be overstated. Fluorinated compounds often exhibit improved pharmacokinetic properties due to their enhanced lipophilicity and resistance to metabolic degradation. In 4-amino-4-(3-fluorophenyl)tetrahydro-2H-thiopyran 1,1-dioxide, the fluorine atom at position 3 likely contributes to these effects by influencing electron distribution across the aromatic ring. This modulation can alter binding interactions with biological targets, potentially leading to higher efficacy or selectivity compared to non-fluorinated analogs.

Future directions in research may focus on exploring analogs of this compound with modified substituents or different heterocyclic cores. By systematically varying key structural features—such as replacing the thiophene ring with other sulfur-containing heterocycles—scientists can uncover novel bioactivities and optimize drug-like properties. The versatility of this scaffold makes it an attractive platform for ongoing investigations into new therapeutic agents.

In conclusion,4-amino-4-(3-fluorophenyl)tetrahydro-2H-thiopyran 1,1-dioxide (CAS No. 2275871-59-3) exemplifies how structural innovation can lead to promising candidates for drug development. Its unique combination of functional groups and scaffold architecture positions it as a valuable intermediate for synthesizing next-generation pharmaceuticals. As research continues to uncover new applications for heterocyclic compounds,this molecule will undoubtedly remain at forefront of medicinal chemistry efforts aimed at addressing unmet medical needs.